![molecular formula C18H19F2N3O B2669063 N-(4-fluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide CAS No. 303091-62-5](/img/structure/B2669063.png)
N-(4-fluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
Overview
Description
“N-(4-fluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide” is a chemical compound with the molecular formula C18H19F2N3O and a molecular weight of 331.36 . It is also known as “(4-FLUOROPHENYL)(PIPERAZIN-1-YL)METHANONE HCL” with a CAS number of 105078-29-3 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation: O=C(NC1=CC=C(F)C=C1)CN2CCN(C3=CC=C(F)C=C3)CC2 .Scientific Research Applications
Synthesis and Chemical Properties
- A study discussed the synthesis of flunarizine, a drug derived from this compound, emphasizing its industrial production methods and isomer preparation. This drug is known for its vasodilating effect and use in treating migraines and other disorders (Shakhmaev, Sunagatullina, & Zorin, 2016).
Antimicrobial Applications
- Research on new derivatives of this compound demonstrated significant antimicrobial activity, highlighting their potential as antimicrobial agents (Varshney, Mishra, Shukla, & Sahu, 2009).
Anticancer and Anticonvulsant Effects
- Certain acetamide derivatives of this compound exhibited notable anticonvulsant properties, with one study identifying a specific molecule that showed promise in electroshock seizure tests (Kamiński, Obniska, Wiklik, & Atamanyuk, 2011).
- Another study synthesized and evaluated derivatives for anticancer activity, finding that certain compounds displayed inhibitory activity against cancer cell lines, offering insights into potential therapeutic applications (Hassan, Badr, Hassan, Abdelhamid, & Abuo-Rahma, 2021).
Neuropharmacology
- A study on novel vanilloid receptor-1 antagonists explored derivatives of this compound, showing promising pharmacokinetic profiles and efficacy in physiological responses related to gastrointestinal transit (Westaway et al., 2009).
Other Biological Activities
- Some derivatives were studied for their antibacterial activities, with several new compounds showing promising results against various bacterial strains (Wei, 2012).
- Another study focused on metabolites from marine actinobacterium, identifying compounds related to this chemical, which displayed cytotoxic activities (Sobolevskaya et al., 2007).
Mechanism of Action
While the exact mechanism of action of “N-(4-fluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide” is not clear, a related compound, 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT), has been studied as an inhibitor of human equilibrative nucleoside transporters .
properties
IUPAC Name |
N-(4-fluorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19F2N3O/c19-14-1-5-16(6-2-14)21-18(24)13-22-9-11-23(12-10-22)17-7-3-15(20)4-8-17/h1-8H,9-13H2,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVYPDDQIDBTPSM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC=C(C=C2)F)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19F2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-hydroxy-6-[(4-methoxyphenyl)methyl]-7H-pyrrolo[3,4-b]pyridin-5-one](/img/structure/B2668980.png)
![benzo[d][1,3]dioxol-5-yl(4-(1-(3-chlorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride](/img/structure/B2668987.png)
![3-[3-({2-[(3-Chloro-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-5-hydroxy-1,2,4-triazin-6-yl]propanoic acid](/img/structure/B2668989.png)
![2-[2-(3,4-Dimethylphenyl)-2-oxoethyl]sulfanyl-7-methyl-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one](/img/structure/B2668990.png)
![4-(chloromethyl)-1,3-dimethyl-1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one](/img/structure/B2668992.png)
![N-(1-cyano-1-methylpropyl)-2-[2-oxo-3-(trifluoromethyl)-1,2-dihydropyridin-1-yl]acetamide](/img/structure/B2668993.png)
![(E)-[(4-chlorophenyl)methylidene]amino 4-chlorobenzoate](/img/structure/B2668998.png)
![2,2-dimethyl-N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}propanamide](/img/structure/B2669002.png)